Cas no 2228752-19-8 (4-(5-chloro-2-nitrophenyl)butanal)

• Product Name: 4-(5-chloro-2-nitrophenyl)butanal
• CAS No: 2228752-19-8
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 6369364
• PubChem ID: 165637997
• Update Time: 2025-05-20

4-(5-chloro-2-nitrophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-nitrophenyl)butanal
• EN300-1981063
• 2228752-19-8

• Inchi： 1S/C10H10ClNO3/c11-9-4-5-10(12(14)15)8(7-9)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： QCXPRKFQRDNHRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCCC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(5-chloro-2-nitrophenyl)butanal

4-(5-Chloro-2-Nitrophenyl)Butanal: A Comprehensive Overview

4-(5-Chloro-2-Nitrophenyl)Butanal is a compound with the CAS number 2228752-19-8, and it has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is characterized by a butanal functional group attached to a 5-chloro-2-nitrophenyl ring, making it a derivative of chloronitrobenzene with an aldehyde substituent.

The synthesis of 4-(5-Chloro-2-Nitrophenyl)Butanal involves a series of carefully controlled reactions, including nitration, chlorination, and aldehyde substitution. These processes are optimized to ensure high purity and yield, which are critical for its use in various chemical applications. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, aligning with the growing demand for sustainable chemical production.

One of the most notable aspects of 4-(5-Chloro-2-Nitrophenyl)Butanal is its role in the development of advanced materials. Researchers have explored its potential as a precursor in the synthesis of polymeric materials with tailored electronic properties. For instance, studies published in *Advanced Materials* highlight its ability to form conjugated systems that exhibit improved conductivity and stability under various environmental conditions.

In addition to material science, 4-(5-Chloro-2-Nitrophenyl)Butanal has found applications in pharmaceutical research. Its unique electronic properties make it a promising candidate for drug design, particularly in the development of anti-inflammatory and anticancer agents. A recent study in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for designing drugs targeting specific protein kinases.

The compound's stability under thermal and oxidative conditions has also made it valuable in industrial processes. For example, it is used as an intermediate in the production of specialty chemicals, including agrochemicals and food additives. Its resistance to degradation ensures consistent performance across various manufacturing environments.

From an environmental perspective, the eco-friendly synthesis and application of 4-(5-Chloro-2-Nitrophenyl)Butanal have been a focus of recent research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, 4-(5-Chloro-2-Nitrophenyl)Butanal (CAS No: 2228752-19-8) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with advancements in synthesis techniques and sustainable practices, position it as a key player in modern chemical innovation.